Cas no 19923-09-2 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- Ethyl (5-amino-1H-1,2,4-triazole-1-carbothioyl)carbamate
- 19923-09-2
- 1-carbethoxythiocarbamoyl-5-amino-1,2,4-triazole
- NSC-149004
- NSC149004
- DTXSID20404329
-
-
- Inchi: InChI=1S/C6H9N5O2S/c1-2-13-6(12)10-5(14)11-4(7)8-3-9-11/h3H,2H2,1H3,(H2,7,8,9)(H,10,12,14)
- InChI Key: IZHXLJVMXFNLIR-UHFFFAOYSA-N
- SMILES: CCOC(=O)NC(=S)N1C(=NC=N1)N
Computed Properties
- Exact Mass: 215.04787
- Monoisotopic Mass: 215.04769572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127Ų
- XLogP3: 1.1
Experimental Properties
- PSA: 95.06
Related Literature
-
C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
-
Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
-
Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
-
Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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